Cas no 3863-11-4 (3,4-Difluoroaniline)

3,4-Difluoroaniline is a fluorinated aromatic amine with the molecular formula C6H5F2N. This compound is characterized by the presence of two fluorine atoms at the 3 and 4 positions on the aniline ring, enhancing its reactivity and utility in organic synthesis. It serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals, particularly in the synthesis of active pharmaceutical ingredients (APIs) and liquid crystal materials. The fluorine substituents contribute to increased stability and improved electronic properties, making it valuable for applications requiring precise molecular modifications. Its high purity and consistent quality ensure reliable performance in demanding chemical processes.
3,4-Difluoroaniline structure
3,4-Difluoroaniline structure
Product Name:3,4-Difluoroaniline
CAS No:3863-11-4
MF:C6H5F2N
MW:129.107408285141
MDL:MFCD00007761
CID:44545
PubChem ID:87568278
Update Time:2025-10-29

3,4-Difluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Difluoroaniline
    • 3, 4-2 fluoro aniline
    • TIMTEC-BB SBB007915
    • AKOS 91142
    • 3,4-difluoro-benzenamin
    • 3,4-difluoraniline
    • 3',4'-difluoroaniline
    • 3,4-difluorophenylamine
    • 3,4-fluoroaniline
    • Benzenamine,3,4-difluoro
    • 3,4-Difluorobenzenamine
    • 3,4-Difluoroaniline, 99+% 2.5ML
    • Linezolid Aniline Impurity
    • Linezolid Impurity 95
    • 3,4-Difluoroaniline 98%, 4-Difluoroaniline 98%
    • 3,4-Difluoroaniline,98%
    • DTXSID80191945
    • SCHEMBL9701
    • 3.4-difluoroaniline
    • Z104476136
    • MFCD00007761
    • 3,4-difluoro-phenylamine
    • AC-3235
    • EINECS 223-381-7
    • UNII-N4MC3Z4TRF
    • BCP27369
    • Benzenamine, 3,4-difluoro-
    • Aniline, 3,4-difluoro-
    • NSC10296
    • 3,4-Difluorobenzenamine; 3,4-Difluorophenylamine; 4,5-Difluoroaniline; NSC 10296
    • 3,4-difloroaniline
    • 1,2-difluoro-4aminobenzene
    • DTXCID20114436
    • NSC 10296
    • CS-W019541
    • D1809
    • 3,4-Difluoroaniline, 99%
    • 3,4-difluoro aniline
    • 1,2-difluoro-4-aminobenzene
    • D77855
    • BRN 0971235
    • 4-12-00-01113 (Beilstein Handbook Reference)
    • F2190-0458
    • EN300-19934
    • STK802605
    • 3,4-difluroaniline
    • 3,4-Difluoro-aniline
    • PS-9156
    • 3,4-di-fluoroaniline
    • NS00046763
    • CHEMBL4643049
    • 3,4-difluoranilin
    • AKOS000119498
    • N4MC3Z4TRF
    • W-106474
    • Aniline, 3,4-difluoro-(6CI)
    • (3,4-difluorophenyl)amine
    • NSC-10296
    • DB-023643
    • 3863-11-4
    • MDL： MFCD00007761
    • Inchi： 1S/C6H5F2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
    • InChI Key： AXNUZKSSQHTNPZ-UHFFFAOYSA-N
    • SMILES： NC1C=CC(F)=C(F)C=1
    • BRN： 971235

Computed Properties

  • Exact Mass: 129.03900
  • Monoisotopic Mass: 129.039006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.302 g/mL at 25 °C(lit.)
  • Melting Point: 22°C
  • Boiling Point: 77 °C/7 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.513(lit.)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 26.02000
  • LogP: 2.12820
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C
  • pka: 3?+-.0.10(Predicted)
  • Solubility: SLIGHTLY SOLUBLE

3,4-Difluoroaniline Security Information

3,4-Difluoroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Difluoroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
001459-25g
3,4-Difluoroaniline
 3863-11-4 98%
25g
 ￡12.00 2022-03-29
Fluorochem
001459-100g
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 ￡22.00 2022-03-29
Alichem
A019148312-1kg
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1kg
 $457.00 2023-09-02
TRC
D445340-5g
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 3863-11-4
5g
 $ 57.00 2023-09-07
TRC
D445340-50g
3,4-Difluoroaniline
 3863-11-4
50g
 $ 63.00 2023-09-07
TRC
D445340-100g
3,4-Difluoroaniline
 3863-11-4
100g
 $ 103.00 2023-09-07
TRC
D445340-250g
3,4-Difluoroaniline
 3863-11-4
250g
 $201.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822527-1g
3,4-Difluoroaniline
 3863-11-4 98%
1g
 ￥29.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822527-5g
3,4-Difluoroaniline
 3863-11-4 98%
5g
 ￥88.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822527-25g
3,4-Difluoroaniline
 3863-11-4 98%
25g
 ￥142.00 2022-01-10

3,4-Difluoroaniline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3863-11-4)3,4-Difluoroaniline
Order Number:sfd3527
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3863-11-4)3,4-Difluoroaniline
Order Number:LE5495;LE2889176
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com

3,4-Difluoroaniline Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3863-11-4)3,4-Difluoroaniline
sfd3527
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3863-11-4)3,4-Difluoroaniline
LE5495;LE2889176
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email